Cas no 22260-46-4 (Campest-4-en-3-on)

Campest-4-en-3-on structure
Campest-4-en-3-on structure
Product Name:Campest-4-en-3-on
CAS No:22260-46-4
MF:C28H46O
MW:398.664248943329
CID:1996050
PubChem ID:11988279
Update Time:2025-04-21

Campest-4-en-3-on Chemical and Physical Properties

Names and Identifiers

    • Campest-4-en-3-on
    • campest-4-en-3-one
    • 4-Campestene-3-one
    • Q27109042
    • (24r)-24-methylcholest-4-en-3-one
    • (24R)-24-methyl-cholest-4-en-3-one
    • Ergostenone, .beta.-
    • (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
    • CHEBI:18534
    • methylcholestenone
    • 3-dehydro-Delta4-5-campesterol
    • QQIOPZFVTIHASB-IMUDCKKOSA-N
    • (24R)-ergost-4-en-3-one
    • (8S,9S,10R,13R,14S,17R)-17-((2R,5S)-5,6-Dimethylheptan-2-yl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
    • LMST01030122
    • Ergost-4-en-3-one
    • (24S)-Methyl-4-cholesten-3-one
    • SCHEMBL2164983
    • 22260-46-4
    • 51014-22-3
    • Campestenone
    • Inchi: 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h17-20,23-26H,7-16H2,1-6H3/t19-,20-,23+,24-,25+,26+,27+,28-/m1/s1
    • InChI Key: QQIOPZFVTIHASB-IMUDCKKOSA-N
    • SMILES: O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]43)[C@@]2(C)CC1

Computed Properties

  • Exact Mass: 398.354866087g/mol
  • Monoisotopic Mass: 398.354866087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 17.1Ų
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